GRPR Binding Affinity: Full-Length vs. Truncated Bombesin Scaffold
In a direct head-to-head competitive binding assay on PC-3 human prostate adenocarcinoma cells using ¹²⁵I-[Tyr⁴]BBN as radioligand, the full-length DOTA-[Lys³]BBN conjugate—a close analog of DOTA-bombesin (1-14) differing by a single Lys³ substitution—exhibited an IC₅₀ of 2.2 ± 0.5 nM, whereas the truncated DOTA-Aca-BBN(7-14) showed an IC₅₀ of 18.4 ± 0.2 nM. The native bombesin Kd was 14.8 ± 0.4 nM, and the PC-3 cell surface receptor density was 2.7 ± 0.1 × 10⁶ receptors per cell [1]. The full-length scaffold therefore provides an approximately 8.4-fold improvement in binding affinity. This finding is consistent with the known contribution of the N-terminal region of bombesin to high-affinity receptor interaction, which is lost upon truncation.
| Evidence Dimension | GRPR binding affinity (IC₅₀) |
|---|---|
| Target Compound Data | DOTA-[Lys³]BBN (full-length 1-14 scaffold proxy): IC₅₀ = 2.2 ± 0.5 nM |
| Comparator Or Baseline | DOTA-Aca-BBN(7-14) (truncated analog): IC₅₀ = 18.4 ± 0.2 nM; native ¹²⁵I-[Tyr⁴]BBN Kd = 14.8 ± 0.4 nM |
| Quantified Difference | ~8.4-fold lower IC₅₀ (higher affinity) for full-length vs. truncated scaffold |
| Conditions | Competitive binding assay; PC-3 human prostate adenocarcinoma cells; ¹²⁵I-[Tyr⁴]BBN radioligand; 37°C; 1 h incubation [1] |
Why This Matters
Procurement of a truncated bombesin (7-14) conjugate instead of the full-length (1-14) scaffold will result in approximately 8-fold weaker target engagement per mass unit, directly compromising imaging sensitivity and therapeutic dose delivery to GRPR-positive tumors.
- [1] Yang YS, Zhang X, Xiong Z, Chen X. Comparative in vitro and in vivo evaluation of two ⁶⁴Cu-labeled bombesin analogs in a mouse model of human prostate adenocarcinoma. Nucl Med Biol. 2006;33(3):371-380. PMID: 16631086. View Source
